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Compound of Interest

Compound Name: Benproperine

Cat. No.: B1668004

Application Note: Benproperine

Disclaimer: This document provides a general overview of Benproperine for research and
informational purposes. It is not a protocol for its synthesis. The synthesis of pharmaceutical
compounds requires specialized knowledge, equipment, and adherence to strict safety and
regulatory guidelines. Attempting to synthesize chemical compounds without proper training
and facilities can be dangerous.

Introduction

Benproperine is a non-opioid antitussive (cough suppressant) agent used for the symptomatic
relief of cough.[1][2] It is available in several European and Central American countries under
various trade names, including Pectipront, Tussafug, and Blascorid.[2] Unlike opioid-based
cough suppressants such as codeine, Benproperine does not act on opioid receptors and thus
does not carry the associated risks of addiction.[3] Its mechanism of action is primarily centered
on the central nervous system, where it inhibits the cough center in the medulla oblongata.[3]

[4115]

Chemical Properties and Data

Benproperine is a piperidine derivative.[6] The physical and chemical properties of
Benproperine are summarized below.
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Property Value Source
Molecular Formula C21H27NO [21[7]
Molecular Weight 309.45 g/mol [21[71[8]

1-[1-(2-benzylphenoxy)propan-
IUPAC Name [ (_ . -yp y)prop [7]
2-yl]piperidine

CAS Number 2156-27-6 [21[7]

Form Solid [9]

Table 1: Physicochemical properties of Benproperine.

Mechanism of Action

Benproperine's antitussive effect is multifaceted, involving both central and peripheral actions:

e Central Inhibition: The primary mechanism is the suppression of the cough reflex by acting
on the cough center in the brain's medulla oblongata.[3][4][5] This reduces the frequency and
intensity of the cough reflex.[5]

o Peripheral Effects: Some evidence suggests Benproperine may also possess mild
bronchodilator, anti-inflammatory, and local anesthetic effects on the respiratory tract's
mucous membranes.[4][5]

o ARPC2 Inhibition: Recent research has identified Benproperine as a potent inhibitor of the
actin-related protein 2/3 complex subunit 2 (ARPC2).[9][10][11] By inhibiting ARPC2, it can
suppress cancer cell migration and tumor metastasis, indicating potential antineoplastic
properties.[8][9][10]

Conceptual Synthesis Pathway

The synthesis of piperidine-containing compounds is a significant area of medicinal chemistry.
[12][13] The general synthesis of Benproperine involves the formation of an ether linkage and
the introduction of a piperidine moiety. A known conceptual route involves two main
transformations:[2]
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+ Ether Formation: A base-catalyzed etherification reaction between 2-benzylphenol and a
dichloropropane derivative forms the key intermediate, 1-benzyl-2-(2-
chloropropoxy)benzene.[2]

* Amination: Subsequent displacement of the remaining chlorine atom with piperidine
completes the synthesis of the Benproperine molecule.[2]

This general strategy highlights the key bond formations required to assemble the final
structure from commercially available precursors. The specific reagents, catalysts, and reaction
conditions are critical for ensuring reaction efficiency and purity and can be found in specialized
chemical literature and patents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

